ethyl 5-(naphthalene-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(naphthalene-1-carbonylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H19N3O4S/c1-2-33-26(32)22-20-15-34-24(21(20)25(31)29(28-22)17-11-4-3-5-12-17)27-23(30)19-14-8-10-16-9-6-7-13-18(16)19/h3-15H,2H2,1H3,(H,27,30)
• InChI Key: FDWCDJLEUFLLQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C26H19N3O4S
• Molecular Weight: 469.5 g/mol

Description

The compound “ethyl 5-(naphthalene-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate” is a derivative of 1,5-naphthyridine. These heterocycles are significant in the field of medicinal chemistry as many of them exhibit a variety of biological activities.

Synthesis Analysis

The synthesis of this compound involves the condensation of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate with triethyl orthoformate in the presence of acetic anhydride as a catalyst. This gives the corresponding ethoxymethyleneamino intermediate, which is then reacted directly without purification.

Future Directions

Given the biological activity of many 1,5-naphthyridine derivatives, this compound could be a subject of future research in medicinal chemistry. Further studies could explore its potential biological activities, optimize its synthesis, and investigate its detailed physical and chemical properties.